Cas no 35386-24-4 (1-(2-Methoxyphenyl)piperazine)

• Product Name: 1-(2-Methoxyphenyl)piperazine
• CAS No: 35386-24-4
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• MDL: MFCD00005958
• CID: 54427
• PubChem ID: 1346
• Update Time: 2025-04-18

1-(2-Methoxyphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxyphenyl)piperazine
• 1-(2-Methoxyphenyl)p
• 1-(2-Methoxyphenyl)-piperazine
• 2-(1-Piperazinyl)anisole
• 2-MPP
• 1-(2-Methoxy-phenyl)-piperazine
• 1-(o-Methoxyphenyl)piperazine
• N-(2-methoxyphenyl)piperazine
• 2-methoxyphenylpiperazine
• Piperazine, 1-(2-methoxyphenyl)-
• 1-(2-methoxy phenyl) piperazine
• 1-(2-METHOXYPHENYL) PIPERAZINE
• VNZLQLYBRIOLFZ-UHFFFAOYSA-N
• 81NJO1330A
• 1-(2-methoxyphenyl)piperazinehydrochloride
• 2-methoxy-1-piperazinylbenzene
• Spectrum_000433
• EIN
• 4-(2-methoxypheny)piperazine
• KBio2_000913
• NCGC00015906-01
• Spectrum3_001032
• 1-(2-methyloxyphenyl)piperazine
• BSPBio_002843
• CCG-202925
• (N-(o-methoxyphenyl)piperazine)1-(2-Methoxy-phenyl)-piperazine
• KBio1_001829
• AC-2527
• DivK1c_006885
• KBio2_006049
• 1(2methyoxyphenyl)-piperazine
• AM20061141
• 1-o-methoxyphenylpiperazine
• 1-(2-methoxy-phenyl) piperazine
• BP-12272
• M0883
• 1- (2-METHOXYPHENYL)PIERAZINE HYDROCHLORIDE
• VNZLQLYBRIOLFZ-UHFFFAOYSA-
• (methoxyphenyl)piperazine
• 2-methyloxyphenyl-piperazine
• NCGC00015906-03
• 1-(2-methoxyphenyl)-piperazin
• Lopac-S-008
• 4-(2-Methoxy-phenyl)-piperazin-1-ium
• KBio2_003481
• (2-methoxy-phenyl)-piperazine
• N-(2-methoxyphenyl)-piperazine
• NCGC00015906-02
• Spectrum5_001749
• InChI=1/C11H16N2O/c1-14-11-5-3-2-4-10(11)13-8-6-12-7-9-13/h2-5,12H,6-9H2,1H3
• D 15157
• CS-W010700
• KBio3_002063
• BRD-K70343553-003-06-8
• Oprea1_668117
• 1-(2'-methoxyphenyl)piperazine
• Spectrum2_001818
• 2-MEOPP
• CHEBI:104020
• Spectrum4_001166
• 1-(o-methoxyphenyl)-piperazine
• CHEMBL9666
• Oprea1_660972
• D77710
• 35386-24-4
• A6205
• KBioGR_001771
• Piperazine, 1-(o-methoxyphenyl)-
• 1-(o-Anisyl)piperazine
• 4-(methoxyphenyl)-piperazine
• EN300-33366
• 4-(2-methoxyphenyl)-piperazine
• 2-methoxy-phenylpiperazine
• NS00009188
• EINECS 252-537-7
• 4-(2-methoxyphenyl)piperazine
• 1-(2-methoxy-phenyl)piperazine
• LF-0547
• KBioSS_000913
• F2190-0351
• NCGC00162350-01
• UNII-81NJO1330A
• AC-23380
• FT-0605842
• Lopac0_001122
• 1-(2-methoxylphenyl)-piperazine
• 1-[2-(methyloxy)phenyl]piperazine
• BRD-K70343553-003-02-7
• PD013680
• PDSP1_001239
• BDBM50001862
• 2-methoxyphenyl-piperazine
• 1-(2-Methoxyphenyl)piperazine, 98%
• 2-methoxyphenyl piperazine
• NCGC00015906-06
• n-(o-methoxyphenyl)piperazine
• Q27072540
• 2-(Piperazin-1-yl)anisole
• W-106672
• AKOS000101051
• D-15157
• MFCD00005958
• DTXSID40188871
• GTPL280
• L001193
• SpecPlus_000789
• SDCCGSBI-0051090.P003
• SCHEMBL379
• SPBio_001835
• PDSP2_001223
• 1-(2-methoxybenzyl)piperazine
• STK397877
• BBL012589
• DB-024573

• MDL： MFCD00005958
• Inchi： 1S/C11H16N2O/c1-14-11-5-3-2-4-10(11)13-8-6-12-7-9-13/h2-5,12H,6-9H2,1H3
• InChI Key： VNZLQLYBRIOLFZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1N1CCNCC1
• BRN： 167888

Computed Properties

• Exact Mass: 192.12600
• Monoisotopic Mass: 192.126263
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 24.5

Experimental Properties

• Color/Form: solid
• Density: 1.095 g/mL at 25 °C(lit.)
• Melting Point: 35-40 °C (lit.)
• Boiling Point: 130-133 °C/0.1 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.575(lit.)
• Water Partition Coefficient: Soluble in chloroform, ethyl acetate, and methanol. Insoluble in water
• PSA: 24.50000
• LogP: 1.49860
• Sensitiveness: Air Sensitive
• Solubility: Insoluble

1-(2-Methoxyphenyl)piperazine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：UN 3263 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45-S28A
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Risk Phrases：R36/37/38
• Safety Term：S26;S28A
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances. Avoid moisture.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines